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Compound of Interest

Compound Name:

(S)-2-((tert-

Butoxycarbonyl)amino)-3-

mercaptopropanoic acid

CAS No.: 149270-12-2

Cat. No.: B558543

Get Quote

Executive Summary
N-Boc-L-cysteine (N-tert-Butoxycarbonyl-L-cysteine) serves as a critical chiral building block in

modern organic synthesis, peptide chemistry, and nanotechnology. Its utility stems from the

orthogonal protection of the

-amine by the acid-labile Boc group, allowing selective manipulation of the thiol (-SH) and
carboxyl (-COOH) moieties. This guide provides an advanced technical review of its
applications, focusing on Solid-Phase Peptide Synthesis (SPPS), pharmaceutical intermediate
synthesis (specifically Kinesin Eg5 inhibitors), and gold nanoparticle (AuNP) surface
engineering.

Part 1: Chemical Architecture & Stability
The N-Boc protecting group renders the amine inert to nucleophilic attack and basic conditions,

preserving the L-configuration of the cysteine center.
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CAS Number: 203-486-4 (Free acid) / 1903-17-9 (Common derivatives)

Molecular Formula:

Key Property: The Boc group is stable to bases (e.g., piperidine, NaOH) and catalytic

hydrogenation but is rapidly cleaved by strong acids (TFA, HCl).

Thiol Sensitivity: The free thiol in N-Boc-L-cysteine is prone to oxidation (disulfide formation).

In high-precision applications, the thiol is often protected (e.g., S-Benzyl, S-Mob, S-Trityl)

until the final deprotection step.

Solvent & Reagent Compatibility Table
Parameter Compatible Conditions

Incompatible / Risk
Factors

Solvents DCM, DMF, THF, Ethyl Acetate

Water (solubility issues),

Alcohols (transesterification

risk if activated)

Bases
DIEA, TEA, NMM (for

coupling)

Strong bases may cause

racemization if activated ester

is present

Acids Dilute acetic acid
TFA, HCl, HBr (Remove Boc

group)

Coupling DCC/HOBt, DIC, HATU
Reagents generating free

radicals (thiol oxidation)

Part 2: Solid-Phase Peptide Synthesis (SPPS) – The
Boc/Bzl Strategy
While Fmoc chemistry is popular, Boc-SPPS remains the gold standard for synthesizing difficult

sequences, thioesters, and cyclic peptides due to the superior solvation of the resin in TFA. N-

Boc-L-cysteine is the reagent of choice here, typically used with S-4-methoxybenzyl (Mob)

protection to withstand repetitive TFA treatments.
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Mechanism: The Cation Scavenging Imperative
During Boc removal (50% TFA), the tert-butyl carbocation (

) is generated. Without scavengers, this cation will alkylate the nucleophilic sulfur of cysteine,
forming irreversible S-tert-butyl byproducts.

Protocol 1: Boc-SPPS Cycle for Cysteine-Rich Peptides
Objective: Coupling N-Boc-L-Cys(Mob)-OH to a growing peptide chain on MBHA resin.

Swelling: Swell resin in DCM for 20 min.

Deprotection (Boc Removal):

Treat resin with 50% TFA / 50% DCM containing 0.5% Dithioerythritol (DTE).

Scientific Rationale: DTE acts as a "suicide nucleophile," preferentially reacting with

cations to protect the Cys thiol and Trp indole rings.

Duration: 2 x 1 min (flow wash), then 1 x 20 min (batch).

Wash: DCM (3x), then 5% DIEA/DCM (Neutralization), then DCM (3x).

Coupling:

Dissolve N-Boc-L-Cys(Mob)-OH (3 eq) and HOBt (3 eq) in minimal DMF/DCM.

Add DIC (3 eq) and activate for 5 min.

Add mixture to resin.[1] Shake for 60–90 min.

Validation: Perform Kaiser Test. If blue, recouple. If colorless, proceed.

Final Cleavage (Post-Synthesis):

Requires Anhydrous HF (High Vacuum) with p-cresol/p-thiocresol scavenger at 0°C for 60

min. This removes both the N-terminal Boc and the S-Mob group simultaneously.
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Visualization: Boc-SPPS Workflow
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Figure 1: The Boc-SPPS cycle emphasizing the critical scavenging step required when using

Cysteine derivatives.
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Part 3: Pharmaceutical Application – Synthesis of
Eg5 Inhibitors
Kinesin Spindle Protein (Eg5) inhibitors are potent anticancer agents. A leading class of these

molecules, S-Trityl-L-Cysteine (STLC) derivatives, is synthesized directly from N-Boc-L-

Cysteine.

Scientific Rationale
The N-Boc group allows for the selective S-alkylation (tritylation) of the thiol without interfering

with the amine. Once the bulky trityl group—which blocks the kinesin binding pocket—is

installed, the Boc group is removed to yield the active pharmacophore.

Protocol 2: Synthesis of S-Trityl-L-Cysteine (STLC)
S-Tritylation:

Dissolve N-Boc-L-Cysteine (10 mmol) in DMF.

Add Triphenylmethyl chloride (Trityl Chloride) (1.1 eq) and DIEA (2 eq).

Stir at Room Temp for 4 hours.

Workup: Dilute with EtOAc, wash with 1N HCl (cold). Evaporate to yield N-Boc-S-Trityl-L-

Cysteine.

Boc Deprotection:

Dissolve intermediate in 4M HCl in Dioxane.

Stir for 1 hour. Precipitate with diethyl ether.

Result:S-Trityl-L-Cysteine (STLC) Hydrochloride.

Validation:

1H NMR (DMSO-d6): Check for disappearance of Boc singlet (~1.4 ppm) and retention of

aromatic Trityl multiplets (7.2–7.5 ppm).
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Figure 2: Synthetic pathway for STLC, a mitotic kinesin inhibitor, utilizing N-Boc-L-Cysteine as

the chiral scaffold.

Part 4: Nanotechnology – "Smart" Surface
Functionalization
In gold nanoparticle (AuNP) research, N-Boc-L-Cysteine allows for the creation of switchable

surfaces. The thiol binds to Gold (Au-S bond), leaving the Boc-protected amine exposed. This

surface is hydrophobic and inert. Upon acid treatment, the surface switches to a positively

charged, hydrophilic state (

), enabling electrostatic conjugation of DNA or drugs.

Protocol 3: Controlled Grafting & Deprotection on
AuNPs

Ligand Exchange:

Synthesize Citrate-capped AuNPs (10 nm).

Add N-Boc-L-Cysteine (in MeOH) to aqueous AuNP solution (Final conc: 1 mM).

Stir 12h. The Au-S bond displaces citrate.

Purification:

Centrifuge (12,000 rpm, 20 min) to remove excess free peptide. Resuspend in MeOH.

Surface Activation (The "Switch"):

Treat N-Boc-Cys-AuNPs with 2M HCl in Ethyl Acetate for 30 min.
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Centrifuge and wash with water.

Result:Amino-Cys-AuNPs (Zeta potential shifts from negative/neutral to positive >+30

mV).

Bioconjugation (Self-Validation):

Add an NHS-ester activated fluorophore (e.g., FITC-NHS).

If fluorescence is observed on the particles after washing, the Boc deprotection was

successful and the amine is reactive.
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Figure 3: Workflow for creating switchable gold nanoparticle surfaces using N-Boc-L-Cysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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